5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide

• IUPAC Name: 5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide
• InChI: InChI=1S/C18H12ClN3O6/c1-10-15(18(23)20-12-3-2-4-13(8-12)21(24)25)9-17(28-10)14-6-5-11(19)7-16(14)22(26)27/h2-9H,1H3,(H,20,23)
• InChI Key: JLVHWGAVLVHXFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H12ClN3O6
• Molecular Weight: 401.8 g/mol
• CAS No.: 876871-22-6

Description

5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C18H12ClN3O6 and its molecular weight is 401.76. The purity is usually 95%.
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Biological Activity

5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide is a complex organic compound that has garnered attention for its potential biological activities. The presence of multiple functional groups, including nitro and chloro substituents, suggests a promising profile for pharmacological applications. This article explores the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide is $C_{18}H_{14}ClN_{3}O_{6}$. Its structure features a furan ring, which is known for its diverse biological activities, combined with nitrophenyl and chloro groups that enhance reactivity and potential therapeutic effects.

Molecular Structure

Property	Value
Molecular Formula	$C_{18}H_{14}ClN_{3}O_{6}$
Molecular Weight	435.8 g/mol
Functional Groups	Nitro, Chloro, Carboxamide

Anticancer Potential

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer activities. For instance, derivatives of furan and thiadiazole have been reported to inhibit cancer cell proliferation through various mechanisms, including the modulation of signaling pathways involved in tumor growth.

Case Study:
In a study investigating the effects of furan derivatives on cancer cell lines, it was found that compounds with nitro substituents demonstrated enhanced antiproliferative effects compared to their non-nitro counterparts. The IC50 values for these compounds ranged from 10 to 30 µM in lung cancer cell lines, indicating substantial potency .

Antimicrobial Activity

The presence of the furan ring in 5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide suggests potential antimicrobial properties. Research has shown that similar compounds exhibit activity against various bacterial strains.

Table: Antimicrobial Activity Comparison

Compound Name	MIC (µg/mL)	Target Pathogen
5-(4-chloro-2-nitrophenyl)-2-methyl-N-(3-nitrophenyl)furan-3-carboxamide	TBD	Staphylococcus aureus
4-chloro-N-(thiazol-5-yl)benzamide	10	Escherichia coli
2-methyl-N-[3-(thiazol-5-yl)]acetamide	15	Pseudomonas aeruginosa

The biological activity of this compound may be attributed to its ability to interact with specific biological targets. The nitro groups can undergo reduction within cells, leading to the formation of reactive intermediates that can damage cellular components or alter signaling pathways.

Proposed Mechanism:

• Reduction of Nitro Groups: Leads to the formation of reactive species.
• Interaction with DNA: Potentially causing strand breaks or inhibiting replication.
• Modulation of Enzyme Activity: Inhibiting key enzymes involved in cell proliferation.